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Compound of Interest

Compound Name: PROTAC BTK Degrader-5
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Bruton's Tyrosine Kinase (BTK) is a critical signaling protein in B cells and myeloid cells,
making it a prime therapeutic target for B-cell malignancies and autoimmune diseases.[1][2][3]
While small-molecule inhibitors have proven effective, a new class of therapeutics, BTK
degraders, has emerged. These agents, often designed as Proteolysis Targeting Chimeras
(PROTACS), offer a distinct mechanism of action: they eliminate the BTK protein entirely rather
than just inhibiting its function.[4][5][6] This approach may provide more sustained target
suppression, overcome resistance mutations common with inhibitors, and offer unique
immunomodulatory profiles.[4][7]

BTK degraders are heterobifunctional molecules composed of a ligand that binds to BTK, a
ligand for an E3 ubiquitin ligase (commonly Cereblon or Von Hippel-Lindau), and a linker to
connect them.[6][8] This structure facilitates the formation of a ternary complex between BTK
and the E3 ligase, leading to the ubiquitination of BTK and its subsequent destruction by the
proteasome.[8][9]

This guide provides a comparative analysis of different BTK degraders, focusing on their
degradation efficiency, cellular activity, and unique immunomodulatory effects, supported by
experimental data and detailed protocols for researchers.

Mechanism of Action and Key Signaling Pathways

BTK degraders leverage the cell's ubiquitin-proteasome system to eliminate the BTK protein.
This complete removal of the protein scaffold can influence cellular pathways more profoundly
than simple enzyme inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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